Cas no 899947-30-9 (1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 899947-30-9
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5488723
• Update Time: 2025-06-25

1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-(1-methylindol-3-yl)urea
• 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C18H19N3O3/c1-21-11-15(13-6-4-5-7-16(13)21)20-18(22)19-14-9-8-12(23-2)10-17(14)24-3/h4-11H,1-3H3,(H2,19,20,22)
• InChI Key： SSDHQGMPKXZHFS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Additional information on 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea

1-(2,4-Dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea: A Comprehensive Overview

1-(2,4-Dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea (CAS No: 899947-30-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a urea group (CONH2) substituted with two distinct aromatic moieties: a 2,4-dimethoxyphenyl group and a 1-methylindol-3-yl group. These substituents contribute to the unique chemical properties and biological activities of the compound.

The 2,4-dimethoxyphenyl group is a derivative of phenol, where two methoxy groups are attached at the 2 and 4 positions. This substitution pattern imparts electron-donating properties to the aromatic ring, enhancing its reactivity in certain chemical reactions. The 1-methylindol-3-yl group, on the other hand, is a derivative of indole—a heterocyclic aromatic compound with a nitrogen atom in the ring. The methyl substitution at position 1 of the indole ring further modifies its electronic properties and enhances its stability.

The combination of these two groups in the urea framework creates a molecule with unique physicochemical properties. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of anticancer agents. Researchers have reported that 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea exhibits significant cytotoxic activity against various cancer cell lines, including breast, lung, and prostate cancer cells.

One of the key advantages of this compound is its ability to selectively target cancer cells while sparing normal cells. This selectivity is attributed to its interaction with specific molecular targets involved in cancer progression, such as protein kinases and transcription factors. For instance, studies have shown that this compound inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. By blocking these kinases, the compound can effectively arrest cancer cell proliferation and induce apoptosis.

In addition to its anticancer properties, 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea has also been investigated for its potential anti-inflammatory and antioxidant activities. Experimental data suggest that this compound can scavenge free radicals and reduce inflammation by modulating key inflammatory pathways. These findings underscore its versatility as a multifunctional therapeutic agent.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting materials include phenol derivatives and indole precursors, which are subjected to various reactions such as nucleophilic substitution, condensation, and oxidation. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing costs.

From an analytical standpoint, 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for biological testing.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the biological activities of this compound. Computational studies using molecular docking and dynamics simulations are being employed to identify potential binding sites on target proteins. Furthermore, preclinical studies are being conducted to evaluate its pharmacokinetics, toxicity profile, and efficacy in animal models of cancer.

In conclusion, 1-(2,4-dimethoxyphenyl)-3-(1-methyl-1H-indol-3-yl)urea (CAS No: 899947-30-9) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. With continued research efforts, this compound has the potential to contribute significantly to the advancement of cancer therapy and other therapeutic areas.